Cas no 2034460-41-6 (2-ethoxy-1-3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylethan-1-one)

2-Ethoxy-1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)ethan-1-one is a specialized heterocyclic compound featuring a piperidine core substituted with a 1-methyl-1H-pyrazol-3-yl moiety and an ethoxy carbonyl group. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The compound's piperidine scaffold enhances bioavailability, while the pyrazole ring contributes to ligand-receptor interactions, potentially improving binding affinity in target applications. Its ethoxy carbonyl group offers synthetic versatility for further derivatization. The compound is of interest in medicinal chemistry for its potential as an intermediate in the development of bioactive molecules, particularly in CNS and antimicrobial therapeutics. High purity and well-defined stereochemistry ensure reproducibility in research applications.
2-ethoxy-1-3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylethan-1-one structure
2034460-41-6 structure
Product Name:2-ethoxy-1-3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylethan-1-one
CAS No:2034460-41-6
MF:C13H21N3O2
MW:251.324743032455
CID:6411719
PubChem ID:119103860
Update Time:2025-06-12

2-ethoxy-1-3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-ethoxy-1-3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylethan-1-one
    • 2034460-41-6
    • 2-ethoxy-1-(3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)ethanone
    • F6554-0672
    • AKOS026696721
    • 2-ethoxy-1-[3-(1-methylpyrazol-3-yl)piperidin-1-yl]ethanone
    • 2-ethoxy-1-[3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]ethan-1-one
    • Inchi: 1S/C13H21N3O2/c1-3-18-10-13(17)16-7-4-5-11(9-16)12-6-8-15(2)14-12/h6,8,11H,3-5,7,9-10H2,1-2H3
    • InChI Key: JDYVMOUWBZYRFF-UHFFFAOYSA-N
    • SMILES: O=C(COCC)N1CCCC(C2C=CN(C)N=2)C1

Computed Properties

  • Exact Mass: 251.16337692g/mol
  • Monoisotopic Mass: 251.16337692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 47.4Ų

2-ethoxy-1-3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6554-0672-2μmol
2-ethoxy-1-[3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]ethan-1-one
2034460-41-6
2μmol
$85.5 2023-09-08
Life Chemicals
F6554-0672-5μmol
2-ethoxy-1-[3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]ethan-1-one
2034460-41-6
5μmol
$94.5 2023-09-08
Life Chemicals
F6554-0672-10μmol
2-ethoxy-1-[3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]ethan-1-one
2034460-41-6
10μmol
$103.5 2023-09-08
Life Chemicals
F6554-0672-20μmol
2-ethoxy-1-[3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]ethan-1-one
2034460-41-6
20μmol
$118.5 2023-09-08
Life Chemicals
F6554-0672-1mg
2-ethoxy-1-[3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]ethan-1-one
2034460-41-6
1mg
$81.0 2023-09-08
Life Chemicals
F6554-0672-2mg
2-ethoxy-1-[3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]ethan-1-one
2034460-41-6
2mg
$88.5 2023-09-08
Life Chemicals
F6554-0672-3mg
2-ethoxy-1-[3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]ethan-1-one
2034460-41-6
3mg
$94.5 2023-09-08
Life Chemicals
F6554-0672-4mg
2-ethoxy-1-[3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]ethan-1-one
2034460-41-6
4mg
$99.0 2023-09-08
Life Chemicals
F6554-0672-5mg
2-ethoxy-1-[3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]ethan-1-one
2034460-41-6
5mg
$103.5 2023-09-08
Life Chemicals
F6554-0672-10mg
2-ethoxy-1-[3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]ethan-1-one
2034460-41-6
10mg
$118.5 2023-09-08

Additional information on 2-ethoxy-1-3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylethan-1-one

Research Brief on 2-ethoxy-1-3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylethan-1-one (CAS: 2034460-41-6)

In recent years, the compound 2-ethoxy-1-3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylethan-1-one (CAS: 2034460-41-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine-pyrazole hybrid structure, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-ethoxy-1-3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylethan-1-one involves a multi-step process that includes the condensation of 1-methyl-1H-pyrazol-3-amine with a piperidine derivative, followed by ethoxy-ethylation. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological studies. Researchers have also explored its structural analogs to optimize its pharmacokinetic properties.

Pharmacological studies have revealed that 2-ethoxy-1-3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylethan-1-one exhibits potent activity as a modulator of specific neurotransmitter receptors, particularly those involved in the central nervous system (CNS). Preliminary in vitro and in vivo studies suggest its potential as a therapeutic agent for neurological disorders such as anxiety, depression, and epilepsy. The compound's ability to cross the blood-brain barrier (BBB) further enhances its candidacy for CNS-targeted therapies.

In addition to its neurological applications, recent research has investigated the compound's role in oncology. Studies indicate that 2-ethoxy-1-3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylethan-1-one may inhibit the proliferation of certain cancer cell lines by interfering with key signaling pathways. These findings open new avenues for the development of targeted cancer therapies, although further preclinical and clinical validation is required.

Despite its promising potential, challenges remain in the development of 2-ethoxy-1-3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylethan-1-one as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed. Ongoing research aims to overcome these hurdles through structural modifications and advanced drug delivery systems.

In conclusion, 2-ethoxy-1-3-(1-methyl-1H-pyrazol-3-yl)piperidin-1-ylethan-1-one (CAS: 2034460-41-6) represents a versatile compound with significant therapeutic potential across multiple disease areas. Continued research and development efforts are essential to fully unlock its clinical benefits and translate these findings into viable treatment options.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd